1-[2-(4-bromophenoxy)ethyl]-3-propyl-1,3-dihydro-2H-benzimidazol-2-imine

• Molecular Formula: C18H20BrN3O
• Molecular Weight: 374.3 g/mol
• IUPAC Name: 1-[2-(4-bromophenoxy)ethyl]-3-propylbenzimidazol-2-imine
• InChI: InChI=1S/C18H20BrN3O/c1-2-11-21-16-5-3-4-6-17(16)22(18(21)20)12-13-23-15-9-7-14(19)8-10-15/h3-10,20H,2,11-13H2,1H3
• InChI Key: ZEUGBGVUKISFLP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N(C1=N)CCOC3=CC=C(C=C3)Br

Description

1-[2-(4-bromophenoxy)ethyl]-3-propyl-1,3-dihydro-2H-benzimidazol-2-imine is an organic compound that belongs to the class of benzimidazole derivatives. This compound is characterized by the presence of a bromophenoxy group attached to an ethyl chain, which is further connected to a benzimidazole core. The compound’s unique structure makes it of interest in various fields of scientific research, including medicinal chemistry and material science.

Preparation Methods

The synthesis of 1-[2-(4-bromophenoxy)ethyl]-3-propyl-1,3-dihydro-2H-benzimidazol-2-imine typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the bromophenoxy intermediate: This step involves the reaction of 4-bromophenol with an appropriate alkylating agent to form 4-bromophenoxyalkane.

Coupling with benzimidazole: The bromophenoxyalkane is then reacted with a benzimidazole derivative under suitable conditions to form the desired product.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity.

Chemical Reactions Analysis

1-[2-(4-bromophenoxy)ethyl]-3-propyl-1,3-dihydro-2H-benzimidazol-2-imine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[2-(4-bromophenoxy)ethyl]-3-propyl-1,3-dihydro-2H-benzimidazol-2-imine has several scientific research applications:

Medicinal Chemistry: The compound has shown potential as a lead compound for the development of new drugs due to its antiviral, anticancer, and antibacterial activities.

Material Science: It can be used in the synthesis of advanced materials with specific properties.

Biological Studies: The compound is used in various biological assays to study its effects on different biological targets.

Mechanism of Action

The exact mechanism of action of 1-[2-(4-bromophenoxy)ethyl]-3-propyl-1,3-dihydro-2H-benzimidazol-2-imine is not fully understood. it is suggested that the compound targets specific enzymes or proteins within cells, leading to its observed biological activities. Further research is needed to elucidate the precise molecular targets and pathways involved.

Comparison with Similar Compounds

1-[2-(4-bromophenoxy)ethyl]-3-propyl-1,3-dihydro-2H-benzimidazol-2-imine can be compared with other similar compounds, such as:

1-[2-(4-bromophenoxy)ethyl]pyrrolidine: This compound has a similar bromophenoxy group but differs in the core structure, which is a pyrrolidine ring instead of a benzimidazole ring.

1-[2-(4-methoxyphenoxy)ethyl]-4-(3-phenylpropyl)piperidine hydrochloride: This compound has a methoxyphenoxy group and a piperidine ring, making it structurally different but functionally similar in some applications.

The uniqueness of this compound lies in its specific combination of functional groups and core structure, which contribute to its distinct chemical and biological properties.